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Compound of Interest

Compound Name: 1-Bromo-1,1-dichloroacetone

Cat. No.: B129596

Technical Support Center: Managing 1-Bromo-
1,1-dichloroacetone

Disclaimer: Specific safety and toxicological data for 1-Bromo-1,1-dichloroacetone are
limited. The following guidance is based on the properties of structurally similar and well-
documented lachrymatory a-halogenated ketones, such as bromoacetone and
dichloroacetone. It is imperative to handle this compound with extreme caution, assuming it
possesses a high degree of toxicity and irritancy.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-Bromo-1,1-dichloroacetone?

A: Based on its chemical structure, 1-Bromo-1,1-dichloroacetone is expected to be a potent
lachrymator, causing severe irritation and tearing upon exposure to the eyes.[1] It is also
predicted to be a strong irritant to the skin and respiratory tract.[2] Inhalation of vapors can lead
to respiratory distress, and skin contact may cause burns.[1][3] Due to its reactivity as an a-
haloketone, it is considered a hazardous compound that can react with biological molecules,
leading to cellular damage.[2]

Q2: What immediate actions should | take in case of accidental exposure?

A: Immediate and decisive action is crucial.
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e Eye Contact: Immediately flush eyes with copious amounts of lukewarm water for at least 15
minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention
from an ophthalmologist.[3][4]

o Skin Contact: Remove all contaminated clothing and shoes at once.[4] Wash the affected
skin area thoroughly with soap and plenty of water for at least 15 minutes. Seek immediate
medical attention.[5]

 Inhalation: Move the affected individual to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[3][4][6]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Seek immediate medical attention.[4]

Q3: What personal protective equipment (PPE) is mandatory when working with this
compound?

A: A comprehensive PPE strategy is essential to prevent exposure.
o Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[4]

e Hand Protection: Use chemically resistant gloves, such as butyl rubber or Viton. Inspect
gloves for any signs of degradation or perforation before each use.

» Body Protection: A chemically resistant lab coat or apron is required. For larger quantities or
in situations with a higher risk of splashing, a full chemical suit may be necessary.

o Respiratory Protection: All work must be conducted in a certified chemical fume hood with a
high flow rate. If there is a risk of exceeding exposure limits, a NIOSH-approved respirator
with an appropriate cartridge for organic vapors and acid gases should be used.[4]

Q4: How should | properly store 1-Bromo-1,1-dichloroacetone?

A: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong bases, oxidizing agents, and
reducing agents.[4] It is advisable to store it in a refrigerator designated for chemical storage.
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Q5: What is the appropriate procedure for disposing of waste containing this compound?

A: All waste containing 1-Bromo-1,1-dichloroacetone must be treated as hazardous waste.
Dispose of it in accordance with all local, state, and federal regulations. Do not pour it down the
drain.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Mild eye or throat irritation
detected in the lab.

Inadequate ventilation or minor
vapor escape from the

experimental setup.

Immediately cease work and
evacuate the area. Allow the
fume hood to clear any
residual vapors. Re-evaluate
the experimental setup for any
potential leaks. Ensure the
fume hood sash is at the

appropriate height.

A small spill occurs within the

fume hood.

Accidental dropping of a
container or a leak from the

apparatus.

Keep the fume hood running.
Neutralize the spill with a
suitable agent like sodium
bicarbonate or a commercial
spill kit for halogenated
compounds. Absorb the
neutralized mixture with an
inert material (e.g., vermiculite,
sand) and place it in a sealed
container for hazardous waste
disposal.[4] Clean the affected

area thoroughly.

Visible degradation or

discoloration of the compound.

Improper storage, exposure to

light, or contamination.

Do not use the degraded
compound. Dispose of it as
hazardous waste. Review
storage conditions to ensure
they meet the recommended

guidelines.

Strong, pungent odor detected

upon opening the container.

The compound is highly

volatile and has a strong odor.

[1]

This is characteristic of many
lachrymators. Ensure the
container is opened and all
subsequent work is performed
deep within a certified
chemical fume hood to prevent

vapor exposure.
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Quantitative Data Summary

Due to the lack of specific data for 1-Bromo-1,1-dichloroacetone, the following table
summarizes relevant information for structurally similar compounds to provide a conservative
basis for risk assessment.

Property Bromoacetone 1,3-Dichloroacetone  1,1-Dichloroacetone

Molecular Formula CsHsBrO CsH4CI20 CsH4CI20

Molecular Weight 136.98 g/mol 126.97 g/mol 126.97 g/mol

Boiling Point 136 °C[1] 172-174 °C 120 °C

Flash Point 51 °C[3] 85 °C Not Available

Vapor Pressure 1.2 kPa (@ 20°C)[3] 0.75 mmHg (@ 20°C) 27 mmHg (@ 25°C)[7]

Primary Hazards Lachrymator, Toxic, Corrosive, Toxic[4] Flammable, Toxic,
Flammable[1][3] Corrosive

Experimental Protocols
Protocol 1: Safe Weighing and Dispensing of 1-Bromo-
1,1-dichloroacetone

e Preparation: Don all required PPE (face shield, safety goggles, chemically resistant gloves,
lab coat) before starting. Ensure the chemical fume hood is operational and the sash is at
the correct height.

o Equipment Setup: Place an analytical balance inside the fume hood. Use a container with a
secure lid for weighing.

» Dispensing: Work well inside the fume hood. Slowly open the main container of 1-Bromo-
1,1-dichloroacetone. Use a clean pipette or spatula to transfer the required amount into the
pre-tared weighing container.

o Sealing: Immediately and securely close both the main container and the weighing container.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://labchem-wako.fujifilm.com/sds/W01W0102-0681JGHEEN.pdf
https://www.tcichemicals.com/OP/en/sds/B0642_JP_EN.pdf
https://www.tcichemicals.com/OP/en/sds/B0642_JP_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloroacetone
https://labchem-wako.fujifilm.com/sds/W01W0102-0681JGHEEN.pdf
https://www.tcichemicals.com/OP/en/sds/B0642_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC173632500&countryCode=US&language=en
https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://www.benchchem.com/product/b129596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Cleanup: Decontaminate the spatula or pipette tip with a suitable quenching solution (e.g., a
dilute solution of sodium bisulfite) before removing it from the fume hood. Wipe down the
balance and surrounding area within the fume hood with a damp cloth, which should then be
disposed of as hazardous waste.

Transport: If the weighed sample needs to be transported to another area, place the sealed
container inside a secondary, shatterproof container.

Protocol 2: Emergency Spill Response (Outside of a
Fume Hood)

o Evacuation: Immediately alert all personnel in the vicinity and evacuate the laboratory.

Isolation: Close the laboratory doors to contain the vapors. If possible and safe to do so,
increase ventilation to the area from an external control point.

Notification: Inform the institutional Environmental Health and Safety (EHS) department or
the designated emergency response team. Provide details about the spilled substance and
the location.

Do Not Re-enter: Do not attempt to clean up the spill yourself unless you are a trained
member of the emergency response team and have the appropriate respiratory protection
and PPE.

First Aid: Anyone who may have been exposed should immediately follow the first aid
procedures outlined in the FAQ section and seek medical attention.

Visualizations
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Caption: Workflow for immediate response to accidental exposure.
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Caption: Hierarchy of controls for minimizing exposure risk.
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Caption: Simplified signaling pathway of lachrymatory agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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